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Compound of Interest

2,1,3-Benzoxadiazole-5-
Compound Name:
carbaldehyde

. Get Quote

Cat. No.: B1272958

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
2,1,3-Benzoxadiazole-5-carbaldehyde (CAS No. 32863-33-5). The information is intended to
support researchers, scientists, and professionals in the drug development field in ensuring a
safe laboratory environment.
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Chemical Name

2,1,3-Benzoxadiazole-5-carbaldehyde

Synonyms Benzolc][1][2][3]oxadiazole-5-carbaldehyde
CAS Number 32863-33-5

Molecular Formula C7HaN20:2

Molecular Weight 148.12 g/mol

Physical Form Solid[4]

Melting Point 58°C[4]

Density 1.4 g/lcm3[4]

Refractive Index 1.67[4]
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Hazard Identification and Classification

2,1,3-Benzoxadiazole-5-carbaldehyde is classified as a hazardous substance. The following
table summarizes its GHS classification and associated hazard statements.

GHS Classification Hazard Statement

Skin Corrosion/Irritation, Category 2 H315: Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation, Category 2 H319: Causes serious eye irritation.[4]

Specific Target Organ Toxicity — Single ] S
i H335: May cause respiratory irritation.[4]
Exposure, Category 3 (Respiratory System)

Signal Word: Warning[4]
GHS Pictograms:

o ralt text

Precautionary Measures and Personal Protective
Equipment (PPE)

Adherence to the following precautionary statements is crucial for the safe handling of this
compound.
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Precautionary Statement

Category Precautionary Statement
Code
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[4]
Wash skin thoroughly after
P264 _
handling.[4]
Use only outdoors or in a well-
P271 _
ventilated area.[4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[4]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[4]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

P312

Call a POISON
CENTER/doctor if you feel

unwell.[4]

P321

Specific treatment (see
supplemental first aid

instructions on this label).[4]

P332 + P313

If skin irritation occurs: Get

medical advice/attention.[4]
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If eye irritation persists: Get

P337 + P313 ) ) )
medical advice/attention.[4]
Take off contaminated clothing
P362
and wash before reuse.[4]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[4]
P405 Store locked up.[4]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[4]

Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles and/or a face shield are required where
splashing is possible.

o Skin Protection:
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A lab coat or other protective clothing should be worn.

» Respiratory Protection: If dusts are generated, a NIOSH-approved respirator for dusts should
be used.

Experimental Protocols: Safe Handling and Storage

The following protocols outline the recommended procedures for handling and storing 2,1,3-
Benzoxadiazole-5-carbaldehyde in a laboratory setting.

General Handling Workflow

The following diagram illustrates the standard workflow for safely handling 2,1,3-
Benzoxadiazole-5-carbaldehyde.
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Caption: Workflow for Safe Handling of 2,1,3-Benzoxadiazole-5-carbaldehyde.
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Storage Protocol

o Store in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed.[4]

Store locked up.[4]

Recommended long-term storage is at 2-8°C.[4]

Store away from incompatible materials such as strong oxidizing agents.

First-Aid and Emergency Procedures

In the event of exposure, follow these first-aid measures and emergency procedures.

Exposure Route

First-Aid Measures

Inhalation

Remove the individual to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately flush the affected area with plenty
of water for at least 15 minutes while removing
contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[5]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,
including carbon oxides and nitrogen oxides.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 3). Avoid breathing dust and contact with the substance.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,
and place it in a suitable, closed container for disposal.

Logical Relationships in Hazard Mitigation

The following diagram illustrates the relationship between hazards, preventative measures, and
emergency responses.

Chemical Hazard
(Irritant)

is mitigated by

Preventative Measures Emergency Response

Y

Personal Protective Equipment Engineering Controls Safe Work Practices First-Aid Measures Spill Control
(Gloves, Goggles) (Fume Hood) (Avoid Dust, Wash Hands) (Flush Skin/Eyes, Fresh Air) (Contain and Clean Up)
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Caption: Hazard Mitigation Strategy for 2,1,3-Benzoxadiazole-5-carbaldehyde.

This technical guide is intended to provide essential safety and handling information. Always
refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most current and
comprehensive information. It is the responsibility of the user to conduct a thorough risk
assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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